Cas no 62489-05-8 (Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)-)
62489-05-8 structure
Product Name:Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)-
CAS No:62489-05-8
MF:C18H13NO4S2
MW:371.43012213707
CID:443018
PubChem ID:20360595
Update Time:2025-04-19
Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)-
- 1-[4-(benzenesulfonyl)phenyl]sulfanyl-4-nitrobenzene
- 62489-05-8
- SCHEMBL11657737
- 1-(Benzenesulfonyl)-4-[(4-nitrophenyl)sulfanyl]benzene
- DTXSID40606025
-
- Inchi: 1S/C18H13NO4S2/c20-19(21)14-6-8-15(9-7-14)24-16-10-12-18(13-11-16)25(22,23)17-4-2-1-3-5-17/h1-13H
- InChI Key: DDDQXACFYKGDRL-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C=CC(=CC=1)SC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 371.02869
- Monoisotopic Mass: 371.02860024g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 114Ų
Experimental Properties
- PSA: 77.28
Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
62489-05-8 (Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)-) Related Products
- 1228-53-1(3,3'-Sulfonylbis(nitrobenzene))
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- 21731-56-6(4-methanesulfonyl-2-nitroaniline)
- 2976-30-9(1-(Methylsulfonyl)-4-nitrobenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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